1-cyclopropyl-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-cyclopropyl-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-N-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H25N3O3/c1-11-8-19-15(12(2)17(11)24-4)10-20(3)18(23)13-7-16(22)21(9-13)14-5-6-14/h8,13-14H,5-7,9-10H2,1-4H3
• InChI Key: HSLOSBSUAQEVPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN(C)C(=O)C2CC(=O)N(C2)C3CC3
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

"1-cyclopropyl-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-5-oxo-3-pyrrolidinecarboxamide" is a chemical compound likely involved in pharmaceutical or material science research. Its structure suggests potential biological activity or specialized material properties, given the presence of cyclopropyl, pyridinyl, and pyrrolidinecarboxamide functional groups.

Synthesis Analysis

The synthesis of cyclopropyl and pyrrolidine derivatives often involves multi-step reactions, including nucleophilic substitution and ester hydrolysis. For example, the synthesis of N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide demonstrates a high yield method via nucleophilic substitution reaction and ester hydrolysis (Zhou et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds similar to the target compound has been elucidated using X-ray crystallography, revealing intricate details about their conformation and bonding arrangements. For instance, the crystal structure analysis of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide provides insights into its molecular conformation (Banerjee et al., 2002).

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel compounds involving cyclopropane rings and pyrrolidine derivatives is a key area of interest due to their potential applications in pharmaceuticals and materials science. For instance, the synthesis of purine and pyrimidine derivatives of 1-aminocyclopropane-1-carboxylic acid showcases the utility of cyclopropane rings in constructing complex molecules (Cetina et al., 2004). Additionally, the structural analysis of such compounds, including X-ray crystallography, provides insights into their conformations and potential interactions with biological targets.

Biological Activities

The investigation of the biological activities of compounds related to "1-cyclopropyl-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-5-oxo-3-pyrrolidinecarboxamide" is another significant area of research. These studies include exploring their potential as inhibitors of key biological targets such as topoisomerase II, which is crucial in DNA replication and cell cycle progression. For example, derivatives of 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(2,6-dimethyl-4-pyridinyl)-4-oxo-3-quinolinecarboxylic acid have been studied for their topoisomerase II inhibitory activity (Wentland et al., 1993).